1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione

• Molecular Formula: C10H15N3O3
• Molecular Weight: 225.24 g/mol
• IUPAC Name: 1-(2-oxo-2-piperazin-1-ylethyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C10H15N3O3/c14-8-1-2-9(15)13(8)7-10(16)12-5-3-11-4-6-12/h11H,1-7H2
• InChI Key: LZMOTIPBJOOGBC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)N2CCNCC2

Description

1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione is a compound with significant interest in various fields of scientific research It is known for its unique structure, which includes a pyrrolidine-2,5-dione core and a piperazine moiety

Preparation Methods

The synthesis of 1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione typically involves the reaction of pyrrolidine-2,5-dione with piperazine derivatives under specific conditions. The reaction conditions often include the use of solvents such as dimethyl sulfoxide (DMSO) and catalysts like cesium carbonate (Cs2CO3) to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different derivatives depending on the reagents used.

Substitution: It can undergo substitution reactions where functional groups are replaced by others, often using reagents like halogens or alkylating agents.

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to enhance reaction rates. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Industry: The compound is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione can be compared with other similar compounds, such as:

Pyrrolopyrazine derivatives: These compounds share a similar pyrrolidine core but differ in their additional functional groups and biological activities.

Indole derivatives: These compounds have different core structures but may exhibit similar biological activities, such as enzyme inhibition and receptor binding.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.